Cas no 115421-52-8 (Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-)

• Product Name: Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-
• CAS No: 115421-52-8
• MF: C₄₀H₅₂N₄O₄
• MW: 652.865290641785
• CID: 130766
• PubChem ID: 2733476
• Update Time: 2025-04-19

Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-
• 5,11,17,23-TETRAKIS-DIMETHYLAMINOMETHYLCALIX[4]ARENE
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-do...
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11
• 5,11,17,23-tetra(tert-butyl)-25,27-dimethoxy-26,28-dihydroxycalix[4]arene
• 5,11,17,23-tetrakis(1,1-dimethylethyl)-25,27-dihydroxy-26,28-dimethoxycalix[4]arene
• 5,11,17,23-tetrakis(chloromethyl)-25,26,27,28-tetramethoxycalix[4]arene
• 5,11,17,23-tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.1(3,7).1(9,13).1(15,19)]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
• 5,11,17,23-Tetrakis<(dimethylamino)methyl
• 115421-52-8
• 5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol

• Inchi： 1S/C40H52N4O4/c1-41(2)21-25-9-29-17-31-11-26(22-42(3)4)13-33(38(31)46)19-35-15-28(24-44(7)8)16-36(40(35)48)20-34-14-27(23-43(5)6)12-32(39(34)47)18-30(10-25)37(29)45/h9-16,45-48H,17-24H2,1-8H3
• InChI Key： CHOMEDBXBPXALL-UHFFFAOYSA-N
• SMILES： OC1=C2C=C(CN(C)C)C=C1CC1C=C(CN(C)C)C=C(C=1O)CC1C=C(CN(C)C)C=C(C=1O)CC1C=C(CN(C)C)C=C(C=1O)C2

Computed Properties

• Exact Mass: 588.41900
• Monoisotopic Mass: 652.39885615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 158-162°C
• PSA: 12.96000
• LogP: 6.77400
• Solubility: Not available